2-fluoro-N-(4-methoxy-3-nitrophenyl)benzamide
Overview
Description
2-fluoro-N-(4-methoxy-3-nitrophenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as FNPNB and has a molecular formula of C14H11FN2O4. It is a white crystalline powder that is soluble in organic solvents such as DMSO and DMF.
Mechanism of Action
The mechanism of action of 2-fluoro-N-(4-methoxy-3-nitrophenyl)benzamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes such as topoisomerase II and HDAC. These enzymes play a crucial role in the growth and proliferation of cancer cells. Inhibition of these enzymes by FNPNB leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of various enzymes. Additionally, FNPNB has been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 2-fluoro-N-(4-methoxy-3-nitrophenyl)benzamide in lab experiments are its potent anti-cancer properties, its ability to induce apoptosis in cancer cells, and its anti-inflammatory properties. However, the limitations of using FNPNB in lab experiments are its low solubility in water and its potential toxicity.
Future Directions
The potential future directions for research on 2-fluoro-N-(4-methoxy-3-nitrophenyl)benzamide are vast. One of the most promising directions is the development of more potent analogs of FNPNB. Additionally, research can be conducted to determine the exact mechanism of action of this compound and its potential applications in other fields such as neurodegenerative diseases. Finally, studies can be conducted to determine the toxicity of FNPNB and its potential side effects.
In conclusion, this compound is a promising chemical compound that has potential applications in various fields of scientific research. Its potent anti-cancer properties, ability to induce apoptosis in cancer cells, and anti-inflammatory properties make it a promising candidate for further research. However, more research is needed to determine its exact mechanism of action and potential side effects.
Scientific Research Applications
The potential applications of 2-fluoro-N-(4-methoxy-3-nitrophenyl)benzamide in scientific research are vast. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells in vitro. FNPNB has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
properties
IUPAC Name |
2-fluoro-N-(4-methoxy-3-nitrophenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O4/c1-21-13-7-6-9(8-12(13)17(19)20)16-14(18)10-4-2-3-5-11(10)15/h2-8H,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDRUESXBELQDJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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